Cas no 2361879-23-2 (tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate)

• Product Name: tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate
• CAS No: 2361879-23-2
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5415466
• PubChem ID: 145906675
• Update Time: 2025-05-20

tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate
• 2361879-23-2
• Z2517212178
• EN300-7227704
• Tert-butyl N-cyclopropyl-N-[2-(prop-2-enoylamino)ethyl]carbamate

• Inchi： 1S/C13H22N2O3/c1-5-11(16)14-8-9-15(10-6-7-10)12(17)18-13(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,14,16)
• InChI Key： UNEZCRMGAPKGLN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CCNC(C=C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate

Comprehensive Overview of tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate (CAS No. 2361879-23-2)

The compound tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate (CAS No. 2361879-23-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a prop-2-enamido moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and its role in modulating biological pathways.

In recent years, the demand for N-cyclopropyl-containing compounds has surged, driven by their applications in developing kinase inhibitors and antimicrobial agents. The tert-butyl carbamate group in this molecule enhances its stability, making it suitable for prolonged storage and handling in laboratory settings. Additionally, the presence of the prop-2-enamido functionality allows for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

One of the key trends in organic chemistry is the exploration of cyclopropyl-based scaffolds, which are known for their conformational rigidity and metabolic stability. The compound tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate aligns perfectly with this trend, offering researchers a robust platform for designing novel therapeutics. Its CAS No. 2361879-23-2 is frequently searched in academic and industrial databases, reflecting its growing importance in the field.

From a synthetic perspective, this compound is often utilized in peptide mimetics and small-molecule drug development. The tert-butyl group provides steric protection, while the carbamate linkage ensures compatibility with a wide range of reaction conditions. These attributes make it a preferred choice for chemists working on targeted drug delivery systems and prodrug formulations.

Environmental and sustainability considerations are also shaping the use of such compounds. The prop-2-enamido group, for instance, can participate in green chemistry applications, including click chemistry and polymer synthesis. This aligns with the broader industry shift toward eco-friendly and efficient synthetic methodologies, a topic of high interest among researchers and policymakers alike.

In summary, tert-butyl N-cyclopropyl-N-[2-(prop-2-enamido)ethyl]carbamate (CAS No. 2361879-23-2) represents a cutting-edge tool in modern chemistry. Its multifaceted applications, from drug discovery to sustainable synthesis, underscore its relevance in addressing contemporary scientific challenges. As research continues to evolve, this compound is poised to play a pivotal role in advancing both academic and industrial innovation.